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Compound of Interest

Compound Name: 8-Methylquinolin-2-amine

Cat. No.: B1336413 Get Quote

Overall Synthetic Pathway
The synthesis of 2-methyl-8-aminoquinoline from o-nitrophenol is accomplished in a three-

stage process. The first stage involves the reduction of the nitro group of o-nitrophenol to yield

o-aminophenol. In the second stage, the quinoline core is constructed via a Doebner-von Miller

reaction between o-aminophenol and crotonaldehyde, with o-nitrophenol itself serving as an

oxidizing agent, to produce 2-methyl-8-hydroxyquinoline. The final stage is the amination of the

8-hydroxyquinoline intermediate to afford the target compound, 2-methyl-8-aminoquinoline.
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Stage 1: Reduction

Stage 2: Cyclization

Stage 3: Amination
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Chemical Reduction
(e.g., Na2S)
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Doebner-von Miller
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Crotonaldehyde,
o-Nitrophenol, HCl

Neutralization,
Extraction

Vacuum Distillation

2-Methyl-8-hydroxyquinoline

2-Methyl-8-hydroxyquinoline

High-Pressure Amination
(300-320°C, 1.8-2.2 MPa)

NH4Cl, CoCl2,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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